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Compound of Interest

Compound Name: H-beta-Ala-beta-ala-beta-ala-OH
Cat. No.: B13415821
Get Quote
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Executive Safety & Technical Summary

Compound: H-

-Ala-

-Ala-

-Ala-OH (Tripeptide) Synonyms:
-Alanyl-

-alanyl-

-alanine; 3-(3-(3-aminopropanamido)propanamido)propanoic acid CAS No: Not specifically
listed (Synthetic Peptide); Constituent Monomer CAS: 107-95-9 (
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-Alanine) Physical State: White to off-white lyophilized powder Hazard Classification:Non-
Hazardous / Low Risk (GHS Unclassified)

Operational Context: While this tripeptide exhibits low toxicity, the primary operational risks are
sample degradation (hygroscopicity) and particulate inhalation. As a synthetic peptide, it
represents a significant investment; therefore, the protocols below prioritize maintaining
chemical integrity alongside standard personnel safety.

Risk Assessment & PPE Matrix
Although H-

-Ala-

-Ala-

-Ala-OH is not classified as a dangerous substance, standard laboratory hygiene is non-
negotiable to prevent cross-contamination and sensitization.

H | Identificati

Hazard Category Risk Level Description

Fine lyophilized dust may
Inhalation Low irritate the upper respiratory

tract.

) Mechanical irritation possible.
Skin/Eye Contact Low _ _
No known corrosive properties.

Hygroscopic. Absorbs
. . atmospheric moisture rapidly,
Chemical Stability Moderate ) )
leading to hydrolysis and

concentration errors.

Stable under normal
Reactivity Low conditions. Incompatible with

strong oxidizing agents.

Personal Protective Equipment (PPE) Requirements
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Select gear based on the quantity handled.

Equipment Specification Rationale

Standard barrier protection.
o ] Latex is discouraged due to
Gloves Nitrile (0.11 mm min) ) )
potential protein

interference/allergies.

Prevents particulate entry.
. ) ) Goggles required only if
Eye Protection Safety Glasses w/ Side Shields ) )
generating aerosolized clouds

(rare).

Recommended when weighing
) >50 mg of dry powder to
Respiratory N95 / P2 Mask ) ] ]
prevent inhalation of fine

particulates.

Cotton/Poly blend. Must be
Body Protection Standard Lab Coat buttoned to prevent clothing

contamination.

Operational Handling Protocol

Objective: Solubilize and aliquot the peptide while minimizing moisture uptake and freeze-thaw
degradation.

Pre-Handling Preparation (The "Warm-Up")

CRITICAL STEP: Lyophilized peptides are often stored at -20°C. Opening a cold vial in a warm,
humid lab causes immediate condensation inside the vial, ruining the peptide.

e Retrieval: Remove the vial from the freezer.
o Equilibration: Place the tightly closed vial in a desiccator at Room Temperature (20-25°C).

o Duration: Allow 60 minutes for equilibration. Do NOT open until the vial feels warm to the
touch.
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Weighing & Solubilization

o Solvent: Water (sterile, deionized) is the primary solvent due to the high polarity of

-alanine residues.

o Concentration: Typical stock concentration is 1-10 mg/mL.

Protocol:

Work in a clean, draft-free area (balance enclosure recommended).

Open the equilibrated vial.

Weigh the required amount quickly to minimize atmospheric exposure.

Add solvent.[1] Vortex gently (10—-20 seconds).

o Note: If the peptide adheres to the walls, brief sonication (15-30 sec) is safe.

Clarification: Inspect for particulates. The solution should be clear and colorless.

Aliquoting & Storage

Never refreeze the bulk stock. Repeated freeze-thaw cycles shear the peptide and introduce
moisture.

» Aliquot: Divide the stock solution into single-use volumes (e.g., 50 pL, 100 pL) using low-
binding microcentrifuge tubes.

o Flash Freeze: (Optional but recommended) Snap-freeze aliquots in liquid nitrogen or dry
ice/ethanol bath.

e Store: -20°C or -80°C.

Workflow Visualization

The following diagram illustrates the critical "Cold Chain" handling process to prevent
degradation.
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Click to download full resolution via product page

Figure 1: Optimal handling workflow to prevent moisture-induced degradation.

Disposal & Spill Management
Small Spills (Powder)

e Contain: Do not blow the powder.

o Clean: Dampen a paper towel with water (to prevent dust generation) and wipe up the
powder.

o Decontaminate: Wipe the surface with 70% Ethanol.

Waste Disposal

e Unused Powder/Solution: Although non-hazardous, treat as Chemical Waste (Solid or Liquid)
according to institutional EHS guidelines. Do not dispose of down the drain.

o Contaminated PPE/Vials: Dispose of in standard laboratory trash unless contaminated with
other hazardous biologicals/chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Beta-Alanine | C3H7NO2 | CID 239 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: H-
beta-Ala-beta-ala-beta-ala-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415821/docs#personal-protective-equipment-
handling-guide-h-beta-ala-beta-ala-beta-ala-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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